Cas no 107975-92-8 (1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-)

1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl- structure
107975-92-8 structure
Product Name:1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-
CAS No:107975-92-8
MF:C33H57N3O3
MW:543.823989629745
CID:1184813
PubChem ID:13999235
Update Time:2025-04-20

1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Benzenetricarboxamide, N,N',N''-trioctyl-
    • 1-N,3-N,5-N-trioctylbenzene-1,3,5-tricarboxamide
    • N1,N3,N5-Trioctylbenzene-1,3,5-tricarboxamide
    • DTXSID40553969
    • N~1~,N~3~,N~5~-Trioctylbenzene-1,3,5-tricarboxamide
    • 107975-92-8
    • SCHEMBL6437809
    • Inchi: 1S/C33H57N3O3/c1-4-7-10-13-16-19-22-34-31(37)28-25-29(32(38)35-23-20-17-14-11-8-5-2)27-30(26-28)33(39)36-24-21-18-15-12-9-6-3/h25-27H,4-24H2,1-3H3,(H,34,37)(H,35,38)(H,36,39)
    • InChI Key: HVHZKCRRIADHDW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C=C(C=1)C(NCCCCCCCC)=O)C(NCCCCCCCC)=O)NCCCCCCCC

Computed Properties

  • Exact Mass: 543.43999269g/mol
  • Monoisotopic Mass: 543.43999269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 24
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 87.3Ų
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